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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Melagatran-d11, a deuterium-
labeled stable isotope of the direct thrombin inhibitor, Melagatran. This document details its
chemical properties, primary applications in research, and relevant experimental
methodologies.

Core Concepts: Understanding Melagatran and its
Labeled Form

Melagatran is a potent, synthetic, direct, and reversible inhibitor of thrombin, a key enzyme in
the coagulation cascade.[1][2] It binds competitively to the active site of both free and clot-
bound thrombin, thereby preventing the conversion of fibrinogen to fibrin and subsequent
thrombus formation.[1][2] Melagatran was developed as the active form of the oral prodrug
Ximelagatran, which was designed as an alternative to warfarin for anticoagulation therapy.[3]
However, Ximelagatran was withdrawn from the market due to concerns about liver toxicity.

Melagatran-d11 is a stable isotope-labeled version of Melagatran, where eleven hydrogen
atoms have been replaced with deuterium. This isotopic labeling does not alter the chemical or
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biological properties of the molecule but increases its molecular weight. This key difference
allows it to be used as an internal standard in quantitative bioanalytical methods, particularly in
pharmacokinetic and metabolic studies using mass spectrometry.

Physicochemical and Pharmacokinetic Properties

A summary of the key physicochemical and pharmacokinetic parameters of Melagatran is
presented below.

Property Value Reference

Molecular Formula
C22H31N504
(Melagatran)

Molecular Weight (Melagatran)  429.51 g/mol

Molecular Formula

C22H20D11N504
(Melagatran-d11)
Molecular Weight (Melagatran-
440.58 g/mol
di1)
Thrombin Inhibition Constant
] 2nM
(Ki)
Plasma Half-life Approximately 2 hours

Bioavailability (subcutaneous) Appears to be complete

Protein Binding Not significant

Excretion Primarily renal

Primary Research Application of Melagatran-d11

The primary and most critical use of Melagatran-d11 in a research setting is as an internal
standard for the quantification of Melagatran in biological matrices such as plasma and urine.
In techniques like Liquid Chromatography-Mass Spectrometry (LC-MS), a known amount of the
stable isotope-labeled compound (Melagatran-d11) is added to the biological sample
containing the unlabeled analyte (Melagatran). Because Melagatran-d11 is chemically
identical to Melagatran, it behaves similarly during sample preparation, extraction, and
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chromatographic separation. However, due to its higher mass, it can be distinguished from the
unlabeled analyte by the mass spectrometer. This allows for accurate and precise
guantification of Melagatran by correcting for any analyte loss during sample processing and

for variations in instrument response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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